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Cat. No.: B132402
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This document provides a detailed methodology for the determination of Dioxacarb residues in
various food matrices using the widely accepted QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) extraction and cleanup procedure, followed by analysis with Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Dioxacarb is a carbamate insecticide used to control a variety of insect pests on crops.
Monitoring its residues in food commodities is crucial to ensure consumer safety and
compliance with regulatory limits. The QUEChERS method has emerged as a popular and
effective sample preparation technique for multi-residue pesticide analysis in food due to its
simplicity, high throughput, and low solvent consumption.[1][2][3] This application note details a
validated QUEChERS protocol coupled with LC-MS/MS for the sensitive and accurate
guantification of Dioxacarb in diverse food matrices.

Quantitative Data Summary
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The QUEChERS method provides excellent recovery and precision for a wide range of

pesticides across various food matrices. While extensive data for Dioxacarb is not available in

a single source, the following tables summarize typical performance data for pesticides,

including Dioxacarb, using QUEChERS-based methods.

Table 1: Recovery of Dioxacarb in Fruits and Vegetables

. Relative
Spiking .
. Recovery Standard Analytical Referenc
Analyte Matrix Level o
(%) Deviation Method e
(mglkg)
(RSD, %)
Fruits and
Dioxacarb 0.10 91.5 2.3 LC/FLD [4]
Vegetables

Table 2: General Performance of QUEChERS for Pesticide Residue Analysis

Method

Matrices

Recovery Range
(%)

RSD Range (%)

QUEChERS with LC-

Tomato, Pepper,

70-120 <20

MS/MS Orange
QUECHhERS with .

Dairy Products 90-110 <7
UPLC-MS/MS
QUEChERS with LC- _ 3

Wheat and Soil 81.22-98.14 Not Specified
MS/MS
QUECHhERS with GC- ]

Edible Insects 70-120 <20
MS/MS
QUEChERS with GC- _

Dried Herbs 70-120 1-22

NPD/ECD

Note: The data in Table 2 represents the general performance of the QUEChERS method for a

range of pesticides and is indicative of the expected performance for Dioxacarb.
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Experimental Workflow

The overall experimental workflow for the QUEChERS analysis of Dioxacarb residues is
depicted in the following diagram.

Caption: QUEChERS experimental workflow for Dioxacarb residue analysis.

Detailed Experimental Protocol

This protocol is based on the EN 15662 standard method.[5] Modifications may be necessary
depending on the specific food matrix.

1. Materials and Reagents

« Dioxacarb analytical standard

o Acetonitrile (ACN), HPLC or pesticide residue grade
o Water, HPLC grade

e Magnesium sulfate (MgSOa4), anhydrous

¢ Sodium chloride (NacCl)

o Trisodium citrate dihydrate

o Disodium hydrogen citrate sesquihydrate

e Primary secondary amine (PSA) sorbent

e C18 sorbent (for high-fat matrices)

e 50 mL and 15 mL polypropylene centrifuge tubes with screw caps
o High-speed centrifuge

o \Vortex mixer

¢ Analytical balance
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LC-MS/MS system
. Sample Preparation

Homogenize a representative portion of the food sample using a high-speed blender or
chopper. For dry samples, it may be necessary to add a specific amount of water to achieve
a homogeneous mixture.[5]

Weigh 10 g (or 15 g) of the homogenized sample into a 50 mL centrifuge tube.
. Extraction

Add 10 mL of acetonitrile to the centrifuge tube containing the sample.[6]

If an internal standard is used, add it at this stage.

Cap the tube and shake vigorously for 1 minute.

Add the QUEChERS extraction salt mixture (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate
dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).[5][6]

Immediately cap and shake vigorously for 1 minute.
Centrifuge the tube for 5 minutes at a speed of at least 3000 g.[5]
. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Carefully transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL or 15 mL d-SPE
cleanup tube. The d-SPE tube should contain 150 mg MgSOa4 and 25 mg PSA.[5] For
matrices with high fat content, 25 mg of C18 sorbent should also be included.[5]

Cap the d-SPE tube and vortex for 30 seconds.
Centrifuge for 2 minutes at a speed of at least 3000 g.
. Final Extract Preparation and Analysis

Take an aliquot of the cleaned supernatant.
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e For LC-MS/MS analysis, dilute the extract with the mobile phase to minimize matrix effects. A
10-fold dilution is common.[5]

« Inject the diluted extract into the LC-MS/MS system for analysis.
6. LC-MS/MS Conditions (Typical)
e LC Column: A C18 column is commonly used for the separation of carbamate pesticides.

o Mobile Phase: A gradient of water and acetonitrile or methanol, both containing a small
amount of an additive like formic acid or ammonium formate, is typically employed.

« lonization: Electrospray ionization (ESI) in positive mode is generally suitable for Dioxacarb.

 MS/MS Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM)
mode. Specific precursor and product ion transitions for Dioxacarb need to be determined
by infusing a standard solution.

Table 3: lllustrative LC-MS/MS Parameters for Dioxacarb

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://gcms.cz/labrulez-bucket-strapi-h3hsga3/paper/FFAN1566-UNV.pdf
https://www.benchchem.com/product/b132402/docs?utm_src=pdf-body#application-note-and-protocol-dioxacarb-residue-analysis-in-food-matrices-using-quechers
https://www.benchchem.com/product/b132402/docs?utm_src=pdf-body#application-note-and-protocol-dioxacarb-residue-analysis-in-food-matrices-using-quechers
https://www.benchchem.com/product/b132402/docs?utm_src=pdf-body#application-note-and-protocol-dioxacarb-residue-analysis-in-food-matrices-using-quechers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132402?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Value
LC System
Column C18 (e.g., 100 mm x 2.1 mm, 1.8 pm)

Mobile Phase A

Water + 0.1% Formic Acid

Mobile Phase B

Acetonitrile + 0.1% Formic Acid

Flow Rate 0.3 mL/min
Injection Volume 5puL
MS/MS System

lonization Mode ESI Positive

Precursor lon (m/z)

To be determined

Product lon 1 (m/z) (Quantifier)

To be determined

Product lon 2 (m/z) (Qualifier)

To be determined

Collision Energy

To be optimized

7. Method Validation

The analytical method should be validated according to established guidelines (e.g.,
SANCO/12682/2019) to ensure its reliability.[7] Key validation parameters include:

» Linearity: Assessed by analyzing matrix-matched calibration standards at several

concentration levels. A correlation coefficient (r2) of 20.99 is typically required.[6]

o Accuracy (Recovery): Determined by analyzing spiked blank samples at different

concentration levels. Mean recovery values should be within the range of 70-120%.[6][8]

» Precision (Repeatability): Expressed as the relative standard deviation (RSD) of replicate

measurements. RSD values should be <20%.[6][8]

 Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the

analyte that can be reliably detected and quantified, respectively. The LOQ should be at or
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below the maximum residue limit (MRL).

Conclusion

The QUEChERS method provides a simple, rapid, and effective approach for the extraction and
cleanup of Dioxacarb residues in a variety of food matrices.[2] When coupled with the high
selectivity and sensitivity of LC-MS/MS, this methodology allows for the reliable quantification
of Dioxacarb at levels relevant to food safety regulations. Proper method validation is essential
to ensure the accuracy and precision of the results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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